Cas no 1805079-97-3 (2,5-Bis(trifluoromethyl)-3-chloroanisole)

2,5-Bis(trifluoromethyl)-3-chloroanisole structure
1805079-97-3 structure
Product Name:2,5-Bis(trifluoromethyl)-3-chloroanisole
CAS No:1805079-97-3
MF:C9H5ClF6O
MW:278.578822851181
CID:4794562
Update Time:2023-08-17

2,5-Bis(trifluoromethyl)-3-chloroanisole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-3-chloroanisole
    • Inchi: 1S/C9H5ClF6O/c1-17-6-3-4(8(11,12)13)2-5(10)7(6)9(14,15)16/h2-3H,1H3
    • InChI Key: OUSPZQCAHYDSHN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2

2,5-Bis(trifluoromethyl)-3-chloroanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015001454-1g
2,5-Bis(trifluoromethyl)-3-chloroanisole
1805079-97-3 97%
1g
1,490.00 USD 2021-05-31
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